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Compound of Interest

Compound Name: N-Lauroylglycine

Cat. No.: B048683 Get Quote

Providing critical safety and operational guidance for researchers, scientists, and drug

development professionals on the proper disposal of N-Lauroylglycine.

This document outlines the essential procedures for the safe handling and disposal of N-
Lauroylglycine, a compound recognized as a skin and eye irritant.[1] Adherence to these

guidelines is crucial to ensure personnel safety and environmental protection.

Hazard Assessment and Personal Protective
Equipment (PPE)
N-Lauroylglycine is a white, odorless powder solid.[2] While stable under normal conditions, it

is classified as an irritant, causing skin and serious eye irritation.[1] Therefore, appropriate

personal protective equipment must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

To prevent eye irritation from

dust particles.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

To prevent skin irritation.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.

The compound is a solid

powder with low volatility.

Spill Management and Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Experimental Protocol: N-Lauroylglycine Spill Cleanup

Objective: To safely clean and contain spilled N-Lauroylglycine powder.

Methodology:

Ensure Adequate Ventilation: Work in a well-ventilated area to minimize inhalation of any

airborne dust.

Contain the Spill: Prevent the powder from spreading further.

Cleanup Procedure:

Carefully sweep up the spilled solid material.

Avoid actions that could generate dust.

Shovel the collected material into a suitable, labeled container for disposal.
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Decontamination: Clean the affected area thoroughly.

Waste Disposal: Dispose of the collected waste and contaminated cleaning materials

according to the procedures outlined in Section 3.

Waste Disposal Procedures
Proper disposal of N-Lauroylglycine is critical to prevent environmental release. This chemical

should not be disposed of in regular trash or down the sanitary sewer.

Step-by-Step Disposal Guidance:

Collection:

Collect waste N-Lauroylglycine and any contaminated materials (e.g., weighing paper,

gloves) in a designated and clearly labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Container Management:

Keep the waste container tightly closed when not in use.

Handle uncleaned containers as you would the product itself.

Storage:

Store the sealed waste container in a dry, cool, and well-ventilated area.

Keep the container away from incompatible materials such as bases and oxidizing agents.

Final Disposal:

All waste material must be disposed of in accordance with national and local regulations.

Contact your institution's EHS department to arrange for chemical waste pickup and

disposal.
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Logical Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Lauroylglycine.

N-Lauroylglycine Disposal Decision Process

Start: N-Lauroylglycine Waste Generated

Is it a spill?

Follow Spill Cleanup Protocol
(Sweep, avoid dust, containerize)

Yes

Place in a designated,
labeled waste container

No (Routine Waste)

Consult Institutional and
Local Disposal Regulations

Contact Environmental Health & Safety (EHS)
for pickup and final disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: N-Lauroylglycine Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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